Cas no 5930-72-3 (Dimethyl Thiophosphonate)

• Product Name: Dimethyl Thiophosphonate
• CAS No: 5930-72-3
• MF: C₂H₆O₂PS
• MW: 125.106600284576
• CID: 382580
• PubChem ID: 6335208
• Update Time: 2025-06-11

Dimethyl Thiophosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,O,O-dimethyl ester
• Dimethyl thiophosphonate
• dimethoxy(thioxo)phosphonium
• O,O-dimethyl phosphonothioate
• O,O-Dimethyl thiophosphonate
• 5930-72-3
• SCHEMBL6310613
• JZ1ZJL9173
• Dimethyl thiophosphonate, 97%
• UNII-JZ1ZJL9173
• EINECS 227-674-0
• EINECS 269-094-0
• DTXSID80974730
• dimethoxy(sulfanylidene)phosphanium
• Dimethyl thiophosphonate 97
• 68187-41-7
• NS00047378
• UXMJSMBVGAPGFC-UHFFFAOYSA-N
• Dimethyl Thiophosphonate

• Inchi： 1S/C2H6O2PS/c1-3-5(6)4-2/h1-2H3/q+1
• InChI Key： UXMJSMBVGAPGFC-UHFFFAOYSA-N
• SMILES： S=[P+](OC)OC

Computed Properties

• Exact Mass: 125.99051
• Monoisotopic Mass: 124.982612
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 50.6

Experimental Properties

• Density: 1.185 g/mL at 25 °C(lit.)
• Boiling Point: 59 °C16 mm Hg(lit.)
• Flash Point: 111 °F
• PSA: 18.46
• LogP: 1.70360

Dimethyl Thiophosphonate Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Dimethyl Thiophosphonate

Dimethyl Thiophosphonate (CAS No. 5930-72-3): A Comprehensive Overview

Dimethyl Thiophosphonate, with the chemical formula (C₄H₇O₂P₂S), is a significant compound in the field of organophosphorus chemistry. Its CAS number, CAS No. 5930-72-3, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The following discussion delves into the properties, synthesis, applications, and recent research developments associated with Dimethyl Thiophosphonate.

The molecular structure of Dimethyl Thiophosphonate consists of a thiophosphonate group linked to two methyl groups. This configuration imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the sulfur atom in the thiophosphonate moiety enhances its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions.

In terms of synthesis, Dimethyl Thiophosphonate can be prepared through the reaction of thionyl chloride with dimethyl phosphite or via the phosphorylation of thiophene derivatives. The choice of synthetic route depends on the desired purity and scale of production. Recent advancements in catalytic methods have improved the efficiency and yield of its synthesis, making it more accessible for industrial applications.

Dimethyl Thiophosphonate finds extensive use in the pharmaceutical industry as a precursor for various active pharmaceutical ingredients (APIs). Its derivatives have shown potential in developing drugs targeting neurological disorders, infectious diseases, and metabolic conditions. For instance, studies have explored its role in synthesizing compounds that exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In agrochemicals, Dimethyl Thiophosphonate is utilized in the formulation of pesticides and herbicides. Its ability to interact with biological systems makes it effective in controlling pests and weeds while minimizing environmental impact. Recent research has focused on developing greener alternatives by incorporating biodegradable modifications into its structure, enhancing sustainability without compromising efficacy.

The material science sector also benefits from Dimethyl Thiophosphonate, particularly in the development of advanced polymers and coatings. Its incorporation into polymer matrices improves thermal stability and mechanical strength, making it suitable for high-performance applications. Additionally, its derivatives have been investigated for their potential use in corrosion inhibition due to their ability to form protective layers on metal surfaces.

Recent studies have highlighted the role of Dimethyl Thiophosphonate in nanotechnology. Researchers have explored its use as a ligand in the synthesis of metal nanoparticles, demonstrating enhanced catalytic activity and stability. This application has significant implications for green chemistry initiatives, offering more sustainable methods for industrial processes.

The future prospects of Dimethyl Thiophosphonate are promising, with ongoing research focusing on expanding its applications and improving its environmental footprint. Innovations in synthetic methodologies and functionalization strategies are expected to unlock new possibilities across multiple industries. As scientific understanding advances, the potential uses of this versatile compound will continue to grow.

In conclusion, is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and reactivity make it indispensable in various synthetic processes. With continued research and development, its applications are poised to expand further, contributing to advancements across multiple scientific disciplines.